Cas no 1803814-46-1 (4-Fluoro-3-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoro-3-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1803814-46-1
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4802329
• Update Time: 2025-10-30

4-Fluoro-3-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F4NO/c1-13-5-3-12-2-4(6(5)8)7(9,10)11/h2-3H,1H3
• InChI Key： NEKQUZFMMSBUCA-UHFFFAOYSA-N
• SMILES： FC1C(=CN=CC=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1

Additional information on 4-Fluoro-3-methoxy-5-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Fluoro-3-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1803814-46-1)

4-Fluoro-3-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1803814-46-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and fluoro substituents, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a methoxy group at the 3-position, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable building block in modern organic chemistry.

The growing demand for fluorinated compounds in drug discovery and material science has propelled the interest in 4-Fluoro-3-methoxy-5-(trifluoromethyl)pyridine. Researchers are particularly intrigued by its potential applications in the development of kinase inhibitors and herbicides, where the introduction of fluorine atoms often improves metabolic stability and bioavailability. Recent studies highlight its role in optimizing crop protection agents, aligning with the global push for sustainable agriculture and reduced environmental impact.

From a synthetic perspective, CAS No. 1803814-46-1 is frequently employed in Pd-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, due to its electron-deficient pyridine core. This versatility has made it a staple in laboratories focused on high-throughput screening and medicinal chemistry. Additionally, its stability under various reaction conditions ensures consistent yields, a critical factor for industrial-scale production.

Environmental and regulatory considerations are also driving innovation around this compound. With increasing scrutiny on persistent organic pollutants, the biodegradability and low toxicity profile of 4-Fluoro-3-methoxy-5-(trifluoromethyl)pyridine make it a preferable choice over traditional halogenated analogs. This aligns with the green chemistry principles advocated by organizations like the EPA and REACH.

In the context of AI-driven drug design, 1803814-46-1 has emerged as a dataset favorite for machine learning models predicting molecular properties. Its structural features are often used to train algorithms for virtual screening, accelerating the discovery of novel therapeutics. This intersection of chemistry and technology underscores its relevance in cutting-edge research.

For suppliers and manufacturers, ensuring the consistent purity of 4-Fluoro-3-methoxy-5-(trifluoromethyl)pyridine is paramount. Advanced analytical techniques like HPLC and GC-MS are routinely employed to meet industry standards. Furthermore, its storage under inert conditions prevents degradation, preserving its efficacy for end-users.

Looking ahead, the compound’s potential in electronic materials is being explored, particularly in the development of organic semiconductors. Its electron-withdrawing groups could enhance charge transport properties, opening new avenues for flexible electronics and optoelectronic devices—a hot topic in material science forums and patent filings.

In summary, 4-Fluoro-3-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1803814-46-1) exemplifies the synergy between structural ingenuity and practical utility. Its multifaceted applications—from pharmaceutical intermediates to agrochemicals and beyond—solidify its position as a cornerstone of modern synthetic chemistry. As research continues to uncover new uses, this compound will undoubtedly remain at the forefront of scientific and industrial innovation.